Cas no 2034267-60-0 (methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034267-60-0
• MF: C₁₆H₂₀ClNO₃S
• MW: 341.852902412415
• CID: 5378678
• Update Time: 2025-11-01

methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[1-[3-(3-chlorophenyl)-1-oxopropyl]-3-pyrrolidinyl]thio]acetate
• methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate

• Inchi： 1S/C16H20ClNO3S/c1-21-16(20)11-22-14-7-8-18(10-14)15(19)6-5-12-3-2-4-13(17)9-12/h2-4,9,14H,5-8,10-11H2,1H3
• InChI Key： DANFUYZPQPSZFO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(=O)CCC2=CC=CC(Cl)=C2)C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.3±50.0 °C(Predicted)
• pka: -1.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate

Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034267-60-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate, identified by its CAS number 2034267-60-0, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including a pyrrolidinyl sulfanyl moiety and a chlorophenyl-substituted propanoyl group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular architecture of Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate positions it as a promising candidate for exploring novel pharmacological pathways. Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor interactions. The pyrrolidinyl ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological targets in a specific manner.

In the context of contemporary research, the synthesis and characterization of this compound have been pivotal in understanding its chemical properties and potential biological effects. The chlorophenyl group, a key feature of the molecule, has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. This aspect has made Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate an attractive subject for further investigation in the development of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate interacts with various biological targets. These studies have provided insights into its potential as an inhibitor or modulator of enzymes involved in critical metabolic pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be implicated in various diseases.

The synthesis of Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The use of advanced catalytic systems and purification techniques has been crucial in achieving high yields and purity levels. These synthetic methodologies not only highlight the compound's structural complexity but also demonstrate the progress made in synthetic organic chemistry over recent decades.

Beyond its synthetic significance, Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate has been explored for its potential therapeutic applications. The sulfanyl group, known for its ability to form hydrogen bonds and interact with metal ions, has been implicated in various biological processes. This functional group has been targeted in the design of drugs that aim to modulate these interactions for therapeutic benefit. Current research is focusing on evaluating the compound's efficacy in preclinical models to assess its potential as a lead molecule for drug development.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate. These technologies allow for rapid testing of numerous compounds against a wide range of biological targets, thereby streamlining the drug discovery process. Preliminary screening results have indicated that this compound exhibits promising activity against certain disease-related pathways, warranting further detailed investigation.

The structural features of Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate also make it an interesting candidate for exploring structure-based drug design strategies. By understanding how the different functional groups contribute to its overall bioactivity, researchers can make informed modifications to optimize its pharmacological properties. This approach is particularly valuable in developing drugs with improved efficacy and reduced side effects.

In conclusion, Methyl 2-({1-[3-(3-chlorophenyl)propanoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034267-60-0) represents a significant advancement in chemical and pharmaceutical research. Its complex molecular structure, characterized by key functional groups such as the pyrrolidinyl sulfanyl moiety and chlorophenyl-substituted propanoyl group, positions it as a versatile scaffold for further chemical modifications and biological evaluations. The ongoing research into this compound underscores its potential as a lead molecule for developing novel therapeutics targeting various diseases.